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Compound of Interest

2-(Diphenylphosphino)benzoic
Compound Name: o
aci

Cat. No.: B100216

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 2-
(Diphenylphosphino)benzoic acid (CAS No. 17261-28-8), a compound commonly utilized as
a ligand in various cross-coupling reactions. The following sections detail the hazardous
properties, toxicological data, handling procedures, and emergency protocols associated with
this chemical, presented in a format designed for easy reference and implementation in a
laboratory setting.

Hazard Identification and Classification

2-(Diphenylphosphino)benzoic acid is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
health hazards are related to acute toxicity, skin and eye irritation, and potential for respiratory
irritation.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed.[1]
Acute Toxicity, Oral Category 4 2]
. i H332: Harmful if inhaled.[1][2]
Acute Toxicity, Inhalation Category 4 3]
) ) o H315: Causes skin irritation.[2]
Skin Corrosion/Irritation Category 2 )
Serious Eye Damage/Eye H319: Causes serious eye
. Category 2 o
[rritation irritation.[2][4]
) L H317: May cause an allergic
Skin Sensitization Category 1 ) ]
skin reaction.[1]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[2][3][4]
Hazardous to the Aquatic ) H411: Toxic to aquatic life with
Chronic 2

Environment, Long-term

long lasting effects.

Signal Word: Warning[2][3]

Hazard Pictograms:

e GHSO07: Exclamation Mark

e GHSO09: Environment

Toxicological Data

The toxicological profile of 2-(Diphenylphosphino)benzoic acid has been determined through

various studies. The following table summarizes the available quantitative data on its acute

toxicity.

Table 2: Acute Toxicity Data
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Route of .
Species Test Value Reference

Exposure
Rat

Oral LD50 850 mg/kg bw [1]
(male/female)

) Rat 3 mg/L air

Inhalation LC50 ) [1]
(male/female) (nominal)
Rabbit

Dermal LD50 2000 mg/kg bw [1]
(male/female)

Aquatic Toxicity Daphnia magna EC50 (48 h) 3.7 mg/L [1]

Experimental Protocols

The toxicological data presented are typically generated following standardized guidelines,
such as those established by the Organisation for Economic Co-operation and Development
(OECD). While specific experimental reports for this compound are not publicly available, the
methodologies outlined in the relevant OECD guidelines provide a detailed framework for how
these tests are conducted.

OECD Guideline 401: Acute Oral Toxicity

This guideline outlines the procedure for determining the median lethal dose (LD50) of a
substance when administered orally.

e Principle: A single dose of the test substance is administered to a group of experimental
animals (typically rats) by gavage.[5]

o Methodology:

o Animal Selection: Healthy, young adult rodents of a single sex (females are often preferred
and should be nulliparous and non-pregnant) are used. At least 5 animals are used per
dose level.[1]

o Housing and Feeding: Animals are housed in a controlled environment with a temperature
of 22°C (£ 3°) and relative humidity of 30-70%.[1] Standard laboratory diet and drinking
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water are provided ad libitum.

o Dose Administration: The test substance is administered in a single dose via a stomach
tube or suitable intubation cannula. The volume of liquid administered should not exceed a
certain limit depending on the size of the test animal.

o Observation Period: Animals are observed for mortality, clinical signs (such as tremors,
convulsions, salivation, diarrhea, lethargy, sleep, and coma), and changes in body weight
for at least 14 days.[1]

o Pathology: A gross necropsy is performed on all animals at the end of the observation
period or at the time of death.[1]

o Data Analysis: The LD50 is calculated using a recognized statistical method.

OECD Guideline 403: Acute Inhalation Toxicity

This guideline details the methodology for assessing the toxicity of a substance upon
inhalation.

¢ Principle: Animals are exposed to the test substance, dispersed as a gas, vapor, or aerosol,
in a specially designed inhalation chamber for a defined period.[4][6][7]

» Methodology:
o Animal Selection: Typically, young adult rats are used.[6][7]

o Exposure System: A dynamic airflow inhalation exposure system is used to maintain a
constant and uniform concentration of the test substance in the breathing zone of the
animals.[6]

o Exposure Conditions: The standard exposure duration is 4 hours.[6][7] At least three
concentrations are typically tested.

o Observation Period: Following exposure, the animals are observed for at least 14 days for
signs of toxicity and mortality.[4][6][7] Body weights are recorded regularly.

o Pathology: All animals undergo a gross necropsy at the end of the study.
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o Data Analysis: The LC50 (median lethal concentration) is determined.

OECD Guideline 402: Acute Dermal Toxicity

This guideline describes the procedure for evaluating the toxicity of a substance applied to the
skin.

e Principle: The test substance is applied to a shaved area of the skin of the test animals (often
rabbits or rats) for a 24-hour period.[8]

o Methodology:

o

Animal Selection: Healthy young adult animals with intact skin are used.[2][9]

o Preparation of Animal: Approximately 24 hours before the test, the fur is removed from the
dorsal area of the trunk of the test animals.

o Application of Test Substance: The test substance is applied uniformly over an area which
is approximately 10% of the total body surface area. The treated area is covered with a
porous gauze dressing.[8]

o Observation Period: Animals are observed for signs of toxicity and skin reactions for at
least 14 days. Body weight is monitored weekly.[8]

o Pathology: A gross necropsy is performed on all animals at the end of the observation
period.

o Data Analysis: The dermal LD50 is calculated.

OECD Guideline 406: Skin Sensitization

This guideline provides methods to assess the potential of a substance to cause skin
sensitization. The Guinea Pig Maximisation Test (GPMT) and the Buehler Test are two
commonly used methods.[3][10]

» Principle: The test involves an initial induction phase to sensitize the animals to the test
substance, followed by a challenge phase to elicit an allergic response.[11]
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o Methodology (GPMT as an example):
o Animal Selection: Young adult guinea pigs are used.[3]

o Induction Phase: This involves both intradermal injections of the test substance (with and
without adjuvant) and a topical application to the same area.[3]

o Rest Period: A rest period of 10 to 14 days follows the induction phase to allow for the

development of an immune response.[11]

o Challenge Phase: A topical application of the test substance is made to a fresh, untreated

area of the skin.

o Observation: The challenge sites are observed for erythema and edema at 24 and 48
hours after patch removal.[3]

o Evaluation: The incidence and severity of the skin reactions in the test group are
compared to a non-sensitized control group.

Handling, Storage, and Emergency Procedures

Proper handling and storage are crucial to minimize exposure and ensure safety in the

laboratory.

Table 3: Handling and Storage Recommendations

Aspect Recommendation

Handle in a well-ventilated place.[1] Avoid

formation of dust and aerosols.[1] Avoid contact
Handling with skin and eyes.[1][2] Use non-sparking tools.

[1] Do not eat, drink, or smoke when using this

product.[2]

Store the container tightly closed in a dry, cool,
and well-ventilated place.[1] Store apart from

Storage ) ) ] ]
foodstuff containers or incompatible materials.

[1]
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Exposure Controls and Personal Protective Equipment

(PPE)

Table 4. Recommended Personal Protective Equipment

Protection Type

Specification

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US).[1]

Skin Protection

Wear impervious clothing. Handle with gloves
that have been inspected prior to use. The
selected gloves must satisfy the specifications
of EU Directive 89/686/EEC and the standard
EN 374.[1]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with a

particulate filter type N95 (US) or type P2 (EN
143).[3]

First-Aid Measures

Table 5: First-Aid Procedures
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Exposure Route First-Aid Measure

Remove person to fresh air and keep
) comfortable for breathing.[2] If breathing is
Inhalation - . . .
difficult, give oxygen.[6][7] Get medical attention

if you feel unwell.[6]

Wash with plenty of water.[1] If skin irritation or
rash occurs, get medical help.[1] Take off

Skin Contact _ _ _
contaminated clothing and wash it before reuse.

[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o i

do. Continue rinsing.[2] If eye irritation persists,

get medical advice/attention.[6]

Rinse mouth.[1] Get medical help.[1] Do NOT

Ingestion ) "
induce vomiting.

Fire-Fighting and Spill-Response Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards from Combustion: May emit carbon oxides and phosphorus oxides.[6]
e Spill Response:

o Evacuate personnel to safe areas.

o

Wear personal protective equipment.

[¢]

Avoid dust formation.[1]

o

Sweep up and shovel into suitable containers for disposal.[7]

[e]

Do not let the chemical enter drains.[7]
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Visualized Workflows and Relationships

The following diagrams, created using the DOT language, illustrate key safety workflows and
the logical relationships between hazard identification and response.

Hazard Identification
H302: Harmful if swallowed
Potential Exposure Routes First-Aid Measures
Y
Ingestion If exposed »-| Rinse mouth, get medical help
H319: Causes serious eye irritation
Y
Eye Contact If exposed P Rinse with water for several minutes
H335: May cause respiratory irritation
>
| Inhalation If exposed P~ Move to fresh air, get medical help
H332: Harmful if inhaled o
> Skin Contact If expoﬂ.> Wash with water, remove contaminated clothing
H315: Causes skin irritation =
H317: May cause allergic skin reaction

Click to download full resolution via product page

Caption: Relationship between GHS hazards, exposure routes, and first-aid.
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@g 2-(Diphenylphosphino)benzD

Assess Task and Potential for Exposure

Required Personal %otective Equipment

Wear safety goggles with side-shields

y

Wear chemical resistant gloves (e.g., nitrile)

l

Wear a lab coat or impervious clothing

Is ventilation inadequate or dust present?

Use N95/P2 respirator No

Proceed with work

Click to download full resolution via product page

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).
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Spill of 2-(Diphenylphosphino)benzoic acid Occurs

Evacuate immediate area

i

Alert supervisor and colleagues

i

Assess spill size and risk

Small Spill Large Spill

Small Spill Response

\ 4
Don appropriate PPE (gloves, goggles, respirator) Contact Environmental Health & Safety

Cover with absorbent material (e.g., vermiculite)

'

Carefully sweep up, avoiding dust generation

'

Place in a sealed container for hazardous waste

'

Clean spill area with soap and water

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a chemical spill.
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Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below.

Table 6: Physical and Chemical Properties

Property Value

Molecular Formula C19H1502P[11][12]

Molecular Weight 306.30 g/mol [3][11][12]

Appearance White to yellow solid/powder[11]

Melting Point 174-181 °C[3][11]

Boiling Point 451 °C at 760 mmHg[11]

Flash Point 226.5 °C[11]

Solubility Slightly soluble in Chloroform, DMSO,
Methanol[11]

log Pow 29

Conclusion

2-(Diphenylphosphino)benzoic acid is a valuable reagent in synthetic chemistry, but it
presents several health hazards that necessitate careful handling and adherence to safety
protocols. Researchers and laboratory personnel must be fully aware of its acute toxicity,
irritant properties, and the potential for skin sensitization. By implementing the control
measures, personal protective equipment, and emergency procedures outlined in this guide,
the risks associated with the use of this compound can be effectively managed, ensuring a safe
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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